Cas no 29054-08-8 (Isobutyric acid-d)

• Product Name: Isobutyric acid-d
• CAS No: 29054-08-8
• MF: C₄H₈O₂
• MW: 94.1420917510986
• CID: 253938
• PubChem ID: 12241223
• Update Time: 2025-08-05

Isobutyric acid-d Chemical and Physical Properties

Names and Identifiers

• Propanoic-3,3,3-d3acid, 2-(methyl-d3)-
• Isobutyric-d6 Acid
• [2',2',2',3,3,3-2H]6-isobutyric acid
• [2H6]-Isobutyric acid
• 2-< (2)H3> methyl-< 3,3,3-(2)H3> propanoic acid
• 2-methylpropionic acid-d6
• 3,3,3,4,4,4-d6-isobutyric acid
• 3,3,3-trideuterio-2-trideuteriomethyl-propionic acid
• isobutyric acid-d6
• Isobutyric acid-d
• 29054-08-8
• D98851
• 2-methyl-d3-propionic-3,3,3-d3 acid
• 2-(Methyl-d2)propanoic-2,3,3,3-d4 acid
• 3,3,3-trideuterio-2-(trideuteriomethyl)propanoic acid
• 3, 3, 3-trideuterio-2-(trideuteriomethyl)propanoic acid
• A935635
• DTXSID60482005
• 2-Methyl-d3-propionic-3,3,3-d3Acid:(29054-08-8)
• Propanoic-3,3,3-d3 acid, 2-(methyl-d3)-; Isobutyric-3,3,3,3',3',3'-d6 acid (8CI); 2-(Methyl-d3)propanoic-3,3,3-d3 acid; Isobutyric acid D6 (dimethyl-D6); Isobutyric acid-d6

• MDL： MFCD01074310
• Inchi： 1S/C4H8O2/c1-3(2)4(5)6/h3H,1-2H3,(H,5,6)/i1D3,2D3
• InChI Key： KQNPFQTWMSNSAP-WFGJKAKNSA-N
• SMILES： OC(C(C([2H])([2H])[2H])C([2H])([2H])[2H])=O

Computed Properties

• Exact Mass: 94.090089969g/mol
• Monoisotopic Mass: 94.090089969g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 56.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.0±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 155.2±8.0 °C at 760 mmHg
• Flash Point: 55.6±0.0 °C
• Vapor Pressure: No data available

Isobutyric acid-d Security Information

• Signal Word：Danger
• Hazard Statement： H226 (100%) H301+H311 (100%) H301 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H226 (100%) H301+H311 (100%) H301 (100%)
• Storage Condition：Store at 4 ° C, -4 ° C is better

Additional information on Isobutyric acid-d

Isobutyric acid-d: Applications and Research in Modern Chemistry

The compound with the CAS number 29054-08-8, known as Isobutyric acid-d, is a deuterated derivative of isobutyric acid. This molecule has garnered significant attention in the field of chemical research due to its unique properties and potential applications. Isobutyric acid-d, characterized by the presence of deuterium atoms, offers a range of advantages in various scientific and industrial processes.

In recent years, the use of deuterated compounds has become increasingly prevalent in both academic research and industrial applications. The introduction of deuterium atoms into organic molecules can alter their physical and chemical properties, making them valuable tools for studying reaction mechanisms, protein dynamics, and metabolic pathways. Isobutyric acid-d, with its specific isotopic composition, provides researchers with a powerful tool for these investigations.

The structural integrity and stability of Isobutyric acid-d make it an ideal candidate for use in high-resolution spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy. Deuterated compounds are particularly useful in NMR because they do not interfere with the signals of other molecules, allowing for more accurate and detailed analysis. This has led to its widespread use in the study of complex molecular systems, including proteins and enzymes.

One of the most compelling aspects of Isobutyric acid-d is its role in drug development and pharmaceutical research. The deuterium labeling technique has been shown to enhance the metabolic stability of drug candidates, leading to improved bioavailability and efficacy. This approach has been successfully applied to a variety of therapeutic agents, demonstrating the versatility and importance of deuterated compounds in modern medicine.

Recent studies have also explored the applications of Isobutyric acid-d in the field of materials science. The unique properties of deuterated molecules can influence material behavior at the molecular level, making them valuable for developing new materials with enhanced properties. For instance, deuterated polymers have been shown to exhibit improved thermal stability and mechanical strength, opening up new possibilities for advanced material design.

The synthesis of Isobutyric acid-d presents an interesting challenge for chemists due to the need for precise control over isotopic incorporation. Advanced synthetic techniques, such as catalytic hydrogenation and isotopic exchange reactions, are employed to achieve high levels of deuterium enrichment. These methods require careful optimization to ensure the desired purity and yield, highlighting the technical expertise needed in handling such specialized compounds.

The safety profile of Isobutyric acid-d is another critical consideration. While it does not pose the same hazards as traditional organic compounds, proper handling procedures must still be followed to ensure worker safety. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas. By adhering to these guidelines, researchers can safely utilize this compound in their experiments without compromising their health or laboratory environment.

The environmental impact of using deuterated compounds like Isobutyric acid-d is also a topic of interest. Deuterium is an isotope that occurs naturally at very low concentrations in water and other organic molecules. As such, its use in research does not significantly contribute to environmental pollution. However, it is important to manage waste containing deuterated compounds responsibly to minimize any potential ecological impact.

In conclusion, Isobutyric acid-d, with its CAS number 29054-08-8, represents a significant advancement in chemical research. Its unique properties make it invaluable for a wide range of applications, from drug development to materials science. As research continues to uncover new uses for this compound, its importance in modern chemistry is likely to grow even further.